[4,5-Dimethoxy-2-(4-trifluoromethylsulfanylphenylsulfamoyl)phenyl]acetic acid

• IUPAC Name: 2-[4,5-dimethoxy-2-[[4-(trifluoromethylsulfanyl)phenyl]sulfamoyl]phenyl]acetic acid
• InChI: InChI=1S/C17H16F3NO6S2/c1-26-13-7-10(8-16(22)23)15(9-14(13)27-2)29(24,25)21-11-3-5-12(6-4-11)28-17(18,19)20/h3-7,9,21H,8H2,1-2H3,(H,22,23)
• InChI Key: SRTQIWXFXFVKBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CC(=O)O)S(=O)(=O)NC2=CC=C(C=C2)SC(F)(F)F)OC
• Molecular Formula: C17H16F3NO6S2
• Molecular Weight: 451.4 g/mol

Description

“[4,5-Dimethoxy-2-(4-trifluoromethylsulfanylphenylsulfamoyl)phenyl]acetic acid” is a chemical compound with the molecular formula C17H16F3NO6S2 and a molecular weight of 451.44. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C17H16F3NO6S2. This indicates that it contains 17 carbon atoms, 16 hydrogen atoms, 3 fluorine atoms, 1 nitrogen atom, 6 oxygen atoms, and 2 sulfur atoms.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a melting point of 171-175° C. The predicted boiling point is approximately 540.1° C at 760 mmHg. The predicted density is approximately 1.5 g/cm3, and the predicted refractive index is 1.60.

Scientific Research Applications

Synthesis and Structural Analysis

The multicomponent synthesis of novel compounds involving dimethoxy-tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones showcases the use of acetic acid-mediated reactions. These compounds, through single-crystal XRD analysis and DFT study, provide insights into their crystal structure and in silico studies reveal potential applications in binding with the main protease (Mpro) of SARS-CoV-2, suggesting a relevance for antiviral research (Patel et al., 2022).

Chemical Transformations and Properties

Research on the chemical properties of compounds similar to [4,5-Dimethoxy-2-(4-trifluoromethylsulfanylphenylsulfamoyl)phenyl]acetic acid, such as those involving dimethoxybenzene derivatives, elucidates the reactivity and potential for creating various chemically significant molecules. For instance, the study of (phenylthio)‐acetohydroxamic acids reveals insights into fungicidal properties, hinting at agricultural applications (ZAYED et al., 1965).

Pharmacological Insights

Although the direct research on this compound's pharmacological applications was not found, related studies on compounds with similar chemical frameworks provide a base for understanding potential biological activities. For instance, compounds with dual inhibitory effects on cyclo-oxygenase and 5-lipoxygenase enzymes offer a glimpse into the anti-inflammatory and analgesic potentials that such a compound might possess, albeit further research is needed to establish specific activities (Laufer et al., 1994).

Material Science and Chemistry

The study of crystal structures and molecular interactions of closely related compounds, such as [4-(Methylsulfanyl)Phenyl]Acetic Acid, provides valuable insights into material science and organic chemistry. Understanding the hydrogen bonding, molecular packing, and stability in the crystal lattice can inform the design of new materials with desired properties (Jasinski et al., 2009).